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Compound of Interest

Compound Name: 8-Isomulberrin hydrate

CAS No.: 1432063-35-8

Cat. No.: B1158073

Get Quote

Compound Identity & Physicochemical Profile
8-Isomulberrin hydrate is a prenylated flavone derivative.[1] Structurally, it is an isomer of

Mulberrin (C₂₅H₂₆O₆) that has crystallized with a water molecule, stabilizing its lattice structure.

Its thermal behavior is governed by the presence of this lattice water and the rigidity of the

prenylated flavonoid skeleton.
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Property Specification

Chemical Name 8-Isomulberrin hydrate

CAS Registry Number 1432063-35-8

Molecular Formula C₂₅H₂₈O₇ (Monohydrate form of C₂₅H₂₆O₆)

Molecular Weight 440.49 g/mol

Class
Prenylated Flavonoid (Morusin/Mulberrin

analog)

Theoretical Water Content 4.09% (w/w) for Monohydrate

Appearance Yellow crystalline powder

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

Thermal Analysis: Expected Behaviors & Critical
Events
The thermal profile of 8-Isomulberrin hydrate is characterized by three distinct

thermodynamic events: Dehydration, Fusion (Melting), and Thermal Degradation.

Thermogravimetric Analysis (TGA)[1]
Event 1: Dehydration (60°C – 130°C)

Mechanism: Release of stoichiometric water from the crystal lattice.

Expected Mass Loss: ~4.1% (consistent with monohydrate stoichiometry:

).

Interpretation: A distinct step in this range confirms the hydrate form. Absence of this step

indicates the anhydrous form or surface-adsorbed moisture only.

Event 2: Stability Plateau (130°C – 240°C)[1]
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Mechanism: Anhydrous crystalline phase remains stable. No significant mass loss should

occur here.

Event 3: Decomposition (>260°C)

Mechanism: Oxidative degradation of the prenyl side chains and fragmentation of the

benzopyrone ring.

Differential Scanning Calorimetry (DSC)
Endotherm 1 (Broad, 80°C – 120°C): Corresponds to the enthalpy of dehydration

(desolvation).

Endotherm 2 (Sharp, ~210°C – 250°C): Represents the melting point of the anhydrous

crystal. Note: Isomeric analogs like Morusin melt approx. 214–216°C; 8-Isomulberrin is

expected to fall within a similar range.[1]

Exotherm (Post-Melting): Immediate decomposition or polymerization often follows melting in

prenylated flavonoids.

Experimental Protocols
To ensure reproducibility and data integrity (E-E-A-T), follow these standardized workflows.

Protocol A: Thermogravimetric Analysis (TGA)
Objective: Quantify hydration state and thermal stability limit.

Sample Prep: Tare a platinum or alumina pan. Weigh 3–5 mg of 8-Isomulberrin hydrate.

Atmosphere: Purge with dry Nitrogen (

) at 50 mL/min to prevent early oxidation.

Ramp: Heat from 30°C to 400°C at a rate of 10°C/min.

Validation: The first derivative of the weight loss curve (DTG) should show a peak centered

around 100°C for water loss.
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Protocol B: Differential Scanning Calorimetry (DSC)
Objective: Determine melting point and enthalpy of fusion.

Sample Prep: Weigh 2–4 mg into a Tzero aluminum pan. Crimp with a pinhole lid (allows

water vapor escape).

Atmosphere: Nitrogen purge at 50 mL/min.

Cycle:

Equilibrate at 25°C.

Ramp 10°C/min to 270°C.

Optional: Cool to 25°C and reheat to check for glass transition (

) if the sample becomes amorphous.

Analysis: Integrate the melting peak to calculate

(J/g).

Visualization of Thermal & Experimental Logic
Diagram 1: Thermal Degradation Pathway
This flowchart illustrates the phase transitions of 8-Isomulberrin hydrate under thermal stress.
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Caption: Stepwise thermal evolution of 8-Isomulberrin hydrate from solvated crystal to

decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1158073/docs?utm_src=pdf-body#technical-guide-thermal-properties-characterization-of-8-isomulberrin-hydrate
https://www.benchchem.com/product/b1158073/docs?utm_src=pdf-body-img#technical-guide-thermal-properties-characterization-of-8-isomulberrin-hydrate
https://www.benchchem.com/product/b1158073/docs?utm_src=pdf-body#technical-guide-thermal-properties-characterization-of-8-isomulberrin-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158073?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Experimental Characterization Workflow
A logic gate for validating the compound's identity and state.
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Caption: Decision tree for validating the hydration state and purity of 8-Isomulberrin samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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